Cas no 1798713-22-0 (1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride)

• Product Name: 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride
• CAS No: 1798713-22-0
• MF: C₁₂H₁₆ClF₂N
• MW: 247.71194934845
• MDL: MFCD28063918
• CID: 4614933
• PubChem ID: 86775487
• Update Time: 2025-10-28

1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(2,3-difluorophenyl)cyclopentyl]methanamine hydrochloride
• 1-(2,3-Difluorophenyl)cyclopentanemethanamine Hydrochloride
• [1-(2,3-difluorophenyl)cyclopentyl]methanamine;hydrochloride
• SY160013
• Z1860991832
• EN300-178986
• AC4808
• MFCD28063918
• 1798713-22-0
• [1-(2,3-difluorophenyl)cyclopentyl]methanaminehydrochloride
• AKOS037630288
• 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride

• MDL： MFCD28063918
• Inchi： 1S/C12H15F2N.ClH/c13-10-5-3-4-9(11(10)14)12(8-15)6-1-2-7-12;/h3-5H,1-2,6-8,15H2;1H
• InChI Key： XOYVOZHETVGJDE-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=CC=CC=1C1(CN)CCCC1)F

Computed Properties

• Exact Mass: 247.0939335g/mol
• Monoisotopic Mass: 247.0939335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride

1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride (CAS 1798713-22-0): A Comprehensive Overview

1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride (CAS 1798713-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical research and development. This compound, characterized by its unique cyclopentylmethanamine core and difluorophenyl substituent, presents intriguing chemical properties and potential applications. As researchers increasingly explore novel small molecule therapeutics, compounds like 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride are becoming valuable tools in drug discovery pipelines.

The molecular structure of 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride combines several pharmacologically relevant features. The cyclopentyl ring provides conformational rigidity, while the difluorophenyl group offers electronic modulation and potential for specific molecular interactions. These structural characteristics make it particularly interesting for medicinal chemistry applications, especially in the development of CNS-targeting compounds and GPCR modulators, which are currently hot topics in pharmaceutical research.

Recent trends in drug discovery have highlighted the importance of fluorinated compounds like 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride. The strategic incorporation of fluorine atoms in drug molecules has become a common practice to optimize pharmacokinetic properties, enhance metabolic stability, and improve binding affinity. This aligns with current industry focus on developing next-generation therapeutics with improved efficacy and safety profiles.

The synthesis of 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride typically involves multi-step organic transformations, including cyclopentyl ring formation, amine functionalization, and difluorophenyl incorporation. Researchers are particularly interested in optimizing these synthetic routes to improve yields and scalability, as evidenced by numerous patent applications and publications in recent years.

In analytical characterization, 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride can be identified using various techniques including HPLC, mass spectrometry, and NMR spectroscopy. The hydrochloride salt form, indicated by the Hydrochloride suffix in its name, enhances the compound's stability and solubility, making it more suitable for biological studies and formulation development.

The potential applications of 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride extend across multiple therapeutic areas. Current research suggests possible utility in neurological disorders, given the compound's structural similarity to known neuroactive agents. Its amine functionality makes it a candidate for further derivatization into various bioactive molecules, aligning with the growing demand for versatile chemical building blocks in drug discovery.

From a commercial perspective, 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride (CAS 1798713-22-0) has seen increasing demand from pharmaceutical companies and research institutions. Suppliers typically offer this compound in various quantities, with purity levels ranging from 95% to 99%, catering to different research needs. The market for such specialized intermediates is expected to grow as drug discovery efforts intensify worldwide.

Quality control for 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride follows strict pharmaceutical standards, with comprehensive analytical data packages often provided by manufacturers. These typically include certificates of analysis detailing purity, impurity profiles, and other critical quality attributes, ensuring researchers can confidently incorporate this compound into their studies.

Storage and handling recommendations for 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride generally suggest keeping the material in a cool, dry environment, protected from light and moisture. Proper storage conditions help maintain the compound's stability over extended periods, which is particularly important for long-term research projects and inventory management.

The scientific literature surrounding 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride continues to expand, with new studies regularly published in peer-reviewed journals. Recent publications have explored its use as a key intermediate in the synthesis of more complex molecules, as well as preliminary investigations into its biological activity. These developments contribute to the growing body of knowledge about this interesting compound.

Regulatory considerations for 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride vary by jurisdiction, but most countries classify it as a research chemical rather than a controlled substance. Researchers should always verify local regulations before ordering or working with this material, especially when considering international shipments or collaborative projects across borders.

Future prospects for 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride appear promising, given the current trends in medicinal chemistry. The compound's structural features align well with modern drug design principles, particularly the growing interest in three-dimensional molecular architectures and fluorine-containing pharmacophores. As such, it will likely remain an important tool for pharmaceutical researchers in the coming years.

For researchers seeking alternatives or related compounds, several structural analogs of 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride are available commercially. These include variations in the cyclopentyl ring substitution pattern, different halogen substitutions on the phenyl ring, and alternative amine protecting groups, providing a range of options for structure-activity relationship studies.

Technical support for working with 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride is typically available from suppliers and manufacturers. Many provide detailed technical data sheets, recommended handling procedures, and sometimes even custom synthesis services to meet specific research requirements, demonstrating the compound's importance in contemporary chemical research.

In conclusion, 1-(2,3-Difluorophenyl)cyclopentylmethanamine Hydrochloride (CAS 1798713-22-0) represents an important chemical entity in modern pharmaceutical research. Its unique structural features, combined with current trends favoring fluorinated compounds and constrained molecular architectures, ensure its continued relevance in drug discovery efforts. As research progresses, we can anticipate new applications and derivatives emerging from this versatile chemical building block.